ACO1

• Molecular Formula: C24H27N3O3
• Molecular Weight: 405.498
• IUPAC Name: 4-[2-(2-Hydroxybenzyl)pyrrol-1-yl]-2-(trans-4-hydroxycyclohexylamino)benzamide
• InChI: InChI=1S/C24H27N3O3/c25-24(30)21-12-9-19(15-22(21)26-17-7-10-20(28)11-8-17)27-13-3-5-18(27)14-16-4-1-2-6-23(16)29/h1-6,9,12-13,15,17,20,26,28-29H,7-8,10-11,14H2,(H2,25,30)/t17-,20-
• InChI Key: DAFDTRSWRWXFIR-IRJFHVNHSA-N
• SMILES: O=C(N)C1=CC=C(N2C(CC3=CC=CC=C3O)=CC=C2)C=C1N[C@H]4CC[C@H](O)CC4
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: ACO1

Description

ACO1 is a grp94-selective inhibitor of Hsp90.

Scientific Research Applications

Gene Characterization and Expression in Plants

• Peach Plant Gene Analysis : The ACO1 gene, identified in peach plants (Prunus persica), plays a significant role in fruit development and ripening. Two genes, PP-ACO1 and PP-ACO2, exhibit distinct expression patterns, with PP-ACO1 showing increased expression in flowers, fruitlet abscission zones, ripe mesocarp, and senescing leaves, highlighting its role in these plant parts (Ruperti et al., 2001).

• Potato Plant Expression Analysis : In potato (Solanum tuberosum), two ACO genes, this compound and ACO2, exhibit tissue-specific expression and respond differently to stress conditions like heat, cold, wounding, and soil flooding. This shows the importance of these genes in the plant's response to environmental factors (Nie, Singh, & Tai, 2002).

• Rice Plant Development : In rice (Oryza sativa), the this compound gene has been linked to internode elongation, a crucial aspect of plant growth. Mutational studies have shown that this compound plays a minor role in internode elongation at the heading stage (Iwamoto et al., 2010).

Role in Metabolic Processes

• Adipogenic Capacity in Adipose Tissue : The role of this compound in adipose tissue is linked to iron metabolism and adipogenesis. This suggests its involvement in maintaining the adipogenic capacity of adipose tissue, connecting iron and energy metabolism with adipogenesis (Moreno et al., 2015).

• Melon Gene Expression Regulation : In melon, the ACC oxidase gene CM-ACO1 is induced by ethylene and wounding, suggesting its role in ethylene biosynthesis and response to physical damage (Bouquin et al., 1997).

Ethylene Production and Fruit Ripening

• Tomato Plant Ethylene Production : Cloning and expression analysis of the this compound gene in tomato (Lycopersicon esculentum) link it to ethylene production, a crucial hormone in fruit ripening and stress responses (Jafari et al., 2013).

• Apple Plant Gene Family Analysis : In apple (Malus domestica), the characterization of the ACC oxidase multigene family, including MD-ACO1, MD-ACO2, and MD-ACO3, reveals their distinct expression patterns in fruit and leaf tissues, impacting fruit ripening and longevity (Binnie & McManus, 2009).